Cas no 941869-41-6 (N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide)
N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
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- 941869-41-6
- F2762-0304
- N'-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N-(oxolan-2-ylmethyl)oxamide
- N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide
- CCG-279585
- AKOS024678397
- N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
- N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide
-
- Inchi: 1S/C22H35N5O3/c1-25(2)18-8-6-17(7-9-18)20(27-12-10-26(3)11-13-27)16-24-22(29)21(28)23-15-19-5-4-14-30-19/h6-9,19-20H,4-5,10-16H2,1-3H3,(H,23,28)(H,24,29)
- InChI Key: KUQFUMLQTVPIOL-UHFFFAOYSA-N
- SMILES: O1CCCC1CNC(C(NCC(C1C=CC(=CC=1)N(C)C)N1CCN(C)CC1)=O)=O
Computed Properties
- Exact Mass: 417.27399000g/mol
- Monoisotopic Mass: 417.27399000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 77.2Ų
N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2762-0304-2μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-5μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-10μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-20μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-1mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-2mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-3mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-4mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-5mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0304-10mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide |
941869-41-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide
Professional Introduction to Compound with CAS No. 941869-41-6 and Product Name: N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide
This compound, identified by the CAS number 941869-41-6, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of chemical and pharmaceutical research. The product name, N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide, provides a detailed insight into its chemical composition, highlighting its intricate functional groups and potential biological activities.
The molecular framework of this compound features several key structural elements that are of particular interest to researchers. The presence of a dimethylamino group at the 4-position of the phenyl ring and a 4-methylpiperazine moiety at the ethyl chain contributes to its unique pharmacological properties. These features are often associated with enhanced binding affinity and selectivity, making the compound a promising candidate for further investigation in drug discovery.
Recent advancements in medicinal chemistry have emphasized the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The structure of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide aligns well with this trend, as it incorporates both aromatic and heterocyclic systems that are known to exhibit favorable interactions with biological receptors.
In particular, the oxolan-2-yl group in the compound's structure is a cyclic ether moiety that has been shown to enhance solubility and bioavailability in various drug candidates. This feature, combined with the presence of multiple nitrogen-containing heterocycles, suggests that the compound may possess significant potential as an active pharmaceutical ingredient (API). The dimethylamino and piperazine groups are well-documented for their role in modulating neurotransmitter systems, which could make this compound a valuable tool for investigating central nervous system (CNS) disorders.
Current research in the field of neuropharmacology has been focusing on developing novel compounds that can modulate neurotransmitter activity with high selectivity and low toxicity. The structural features of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide make it an attractive candidate for such studies. Its ability to interact with multiple targets suggests that it could be developed into a multi-target directed drug (MTDD), offering a comprehensive approach to treating complex neurological conditions.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.
The pharmacological evaluation of N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(oxolan-2-yl)methylethanediamide is currently underway in several research laboratories. Preliminary studies have shown promising results in terms of its ability to interact with various biological targets. These findings are encouraging and warrant further investigation into its potential therapeutic applications.
In conclusion, the compound with CAS number 941869-41-6 represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further development as an API. As research continues to uncover new insights into its pharmacological properties, it is likely that this compound will play an important role in the development of novel treatments for various diseases.
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